Cas no 2171649-11-7 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pent-4-ynoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pent-4-ynoic acid
• CAS No: 2171649-11-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6218948
• PubChem ID: 165557756
• Update Time: 2025-06-09

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pent-4-ynoic acid
• 2171649-11-7
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}pent-4-ynoic acid
• EN300-1555190

• Inchi： 1S/C27H26N2O5/c1-2-8-24(26(31)32)29-25(30)17-9-7-10-18(15-17)28-27(33)34-16-23-21-13-5-3-11-19(21)20-12-4-6-14-22(20)23/h1,3-7,10-14,17-18,23-24H,8-9,15-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DFNWXROCAQAOFM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CCC(C(NC(C(=O)O)CC#C)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pent-4-ynoic acid

Introduction to 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pent-4-ynoic Acid (CAS No. 2171649-11-7)

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pent-4-ynoic acid, identified by its CAS number 2171649-11-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexenone core appended with a formamido group and a terminal pentynoic acid moiety. The presence of a (9H-fluoren-9-yl)methoxycarbonyl substituent adds an additional layer of complexity, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural features of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pent-4-ynoic acid suggest potential applications in the development of novel therapeutic agents. The cyclohexenone ring is a common motif in biologically active compounds, often serving as a scaffold for interactions with biological targets. The formamido group can act as a hydrogen bond acceptor, enhancing the compound's binding affinity to protein receptors. Moreover, the terminal pentynoic acid moiety introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the use of fluorene-based compounds in medicinal chemistry due to their favorable photophysical properties and stability. The (9H-fluoren-9-yl)methoxycarbonyl group not only contributes to the overall stability of the molecule but also serves as a handle for further chemical modifications. This has made 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}pent-4-ynoic acid an attractive starting point for the synthesis of novel bioactive molecules.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health and disease. The cyclohexenone core is known to interact with various enzymes and receptors, making it a valuable scaffold for drug design. For instance, studies have shown that derivatives of cyclohexenone can exhibit anti-inflammatory, antiviral, and anticancer properties. The formamido group further enhances these interactions by providing additional binding sites within the target proteins.

The terminal pentynoic acid moiety adds another dimension to the compound's potential applications. Alkyne-based functionalities are widely used in medicinal chemistry due to their ability to participate in various chemical reactions, such as Sonogashira coupling and click chemistry. These reactions allow for the rapid and efficient synthesis of complex molecular architectures, which can be tailored to specific biological targets.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the interactions between small molecules and biological targets. By employing techniques such as molecular dynamics simulations and docking studies, researchers can predict how 2-{5-{(9H-fluorenine)-methylcarbonyl}amino)cyclohexa}-3-en-l-formamide-pent-l-ynoic acid may interact with proteins and other biomolecules. These computational approaches have been instrumental in guiding the design and optimization of novel therapeutic agents.

The synthesis of 2-{5-{(9H-fluorenine)-methylcarbonyl}amino)cyclohexa}-3-en-l-formamide-pent-l-ynoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves several key transformations, including condensation reactions, cyclization processes, and functional group interconversions. Each step has been carefully optimized to ensure high yields and purity, making it possible to produce sufficient quantities for further biological evaluation.

In conclusion, 2-{5-{(9H-fluorenine)-methylcarbonyl}amino)cyclohexa}-3-en-l-formamide-pent-l-ynoic acid (CAS No. 2171649117) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical research. Its unique combination of structural features makes it an excellent candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.